![molecular formula C11H14Cl3N3 B6285133 [6-(pyridin-2-yl)pyridin-2-yl]methanamine trihydrochloride CAS No. 2138024-14-1](/img/no-structure.png)
[6-(pyridin-2-yl)pyridin-2-yl]methanamine trihydrochloride
Description
Pyridin-2-yl compounds are a class of organic compounds that contain a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom . They are often used in the synthesis of various pharmaceuticals and other biologically active compounds .
Synthesis Analysis
The synthesis of pyridin-2-yl compounds often involves the use of hetaryl ureas and alcohols . A catalyst-free synthesis method has been proposed, which is environmentally friendly and suitable for the synthesis of a wide range of N-pyridin-2-yl or N-quinolin-2-yl substituted carbamates .Molecular Structure Analysis
The molecular structure of pyridin-2-yl compounds typically includes a pyridine ring, which is a six-membered aromatic ring with one nitrogen atom .Chemical Reactions Analysis
Pyridin-2-yl compounds can undergo various chemical reactions. For example, a Diels–Alder reaction between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of the correspondent compound .Physical and Chemical Properties Analysis
The physical and chemical properties of pyridin-2-yl compounds can vary widely depending on the specific compound. For example, ethyl 6-(5-((2-fluorobenzyl)carbamoyl)pyrimidin-2-yl)nicotinate is a yellow solid with a melting point of 235–236 C .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [6-(pyridin-2-yl)pyridin-2-yl]methanamine trihydrochloride involves the reaction of 2-bromopyridine with 2-pyridylboronic acid to form 6-(pyridin-2-yl)pyridine. This intermediate is then reacted with formaldehyde and ammonium chloride to form [6-(pyridin-2-yl)pyridin-2-yl]methanamine. Finally, this compound is reacted with hydrochloric acid to form the trihydrochloride salt.", "Starting Materials": [ "2-bromopyridine", "2-pyridylboronic acid", "formaldehyde", "ammonium chloride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-bromopyridine with 2-pyridylboronic acid in the presence of a palladium catalyst to form 6-(pyridin-2-yl)pyridine.", "Step 2: React 6-(pyridin-2-yl)pyridine with formaldehyde and ammonium chloride in the presence of a base to form [6-(pyridin-2-yl)pyridin-2-yl]methanamine.", "Step 3: React [6-(pyridin-2-yl)pyridin-2-yl]methanamine with hydrochloric acid to form the trihydrochloride salt." ] } | |
CAS No. |
2138024-14-1 |
Molecular Formula |
C11H14Cl3N3 |
Molecular Weight |
294.6 |
Purity |
95 |
Origin of Product |
United States |
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